Cas no 94108-02-8 (Adenosine5'-(hexahydrogen pentaphosphate), P''''®5'-ester with adenosine, pentalithium salt (9CI))

• Product Name: Adenosine5'-(hexahydrogen pentaphosphate), P''''®5'-ester with adenosine, pentalithium salt (9CI)
• CAS No: 94108-02-8
• MF: C₂₀H₂₄Li₅N₁₀O₂₂P₅
• MW: 946.032167434692
• CID: 811536
• PubChem ID: 6419779
• Update Time: 2025-04-19

Adenosine5'-(hexahydrogen pentaphosphate), P''''®5'-ester with adenosine, pentalithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• P1,P5-Di(adenosine-5') pentaphosphate pentalithium salt
• P1,P5-DI(ADENOSINE-5'-)PENTAPHOSPHATE, TRILITHIUM SALT
• 5'-ester with adenosine, pentalithium sal...
• 5'-ester with adenosine, pentalithium salt (9CI)
• Adenosine5'-(hexahydrogen pentaphosphate), P''''&reg
• AP5A
• AP5A,3LI
• AP5A,LI3
• DIADENOSINE PENTAPHOSPHATE LITHIUM SALT
• DIADENOSINE PENTAPHOSPHATE PENTALITHIUM SALT
• p1,p5-Di(adenosine-5')pentaphosphate pentalithium salt
• 94108-02-8
• EINECS 302-339-2
• DTXSID00240560
• AP5A lithium salt' P1,P5-Di(adenosine-5') pentaphosphate pentalithium salt
• K00187
• pentalithium;bis[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• Adenosine 5'-(hexahydrogen pentaphosphate), 5'.5'-ester with adenosine, pentalithium salt
• Adenosine5'-(hexahydrogen pentaphosphate), P''''®5'-ester with adenosine, pentalithium salt (9CI)

• Inchi： 1S/C20H29N10O22P5.5Li/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(47-19)1-45-53(35,36)49-55(39,40)51-57(43,44)52-56(41,42)50-54(37,38)46-2-8-12(32)14(34)20(48-8)30-6-28-10-16(22)24-4-26-18(10)30;;;;;/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H,43,44)(H2,21,23,25)(H2,22,24,26);;;;;/q;5*+1/p-5/t7-,8-,11-,12-,13-,14-,19-,20-;;;;;/m1...../s1
• InChI Key： UCSIUKZZDLEYFE-CSMIRWGRSA-I
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Li+].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 946.05500
• Monoisotopic Mass: 946.0554896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 62
• Rotatable Bond Count: 16
• Complexity: 1540
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 495Ų

Experimental Properties

• Boiling Point: 1306°C at 760 mmHg
• Flash Point: 743.6°C
• Solubility: H2O: 50 mg/mL
• PSA: 543.70000
• LogP: 1.02400

Adenosine5'-(hexahydrogen pentaphosphate), P''''®5'-ester with adenosine, pentalithium salt (9CI) Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides